Cas no 30186-39-1 (1-Phenyl-1H-pyrrole-2-carbaldehyde)

• Product Name: 1-Phenyl-1H-pyrrole-2-carbaldehyde
• CAS No: 30186-39-1
• MF: C₁₁H₉NO
• MW: 171.195262670517
• MDL: MFCD00457595
• CID: 1087492
• PubChem ID: 934729
• Update Time: 2025-06-09

1-Phenyl-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-1H-pyrrole-2-carbaldehyde
• 1-phenylpyrrole-2-carbaldehyde
• 1H-Pyrrole-2-carboxaldehyde,1-phenyl
• 1-phenyl-2-pyrrolecarboxaldehyde
• 1-phenylpyrrole-2-carboxaldehyde
• 2-formyl-1-phenylpyrrole
• N-phenylpyrrole-2-carboxaldehyde
• DTXSID70359052
• AKOS000113752
• LXEQKKWJDGVPRW-UHFFFAOYSA-N
• SMR000387045
• STK864703
• BBL022091
• HMS2269B21
• MLS001049034
• SB62227
• CS-0450704
• F10390
• SCHEMBL1127259
• CHEMBL1425138
• AS-5602
• N-phenylpyrrole-2-aldehyde
• MFCD00457595
• 30186-39-1
• SY239417
• DB-363741
• 1-Phenyl-1H-pyrrole-2-carbaldehyde, AldrichCPR
• MLS000768696
• EN300-6501711
• XH1183

• MDL： MFCD00457595
• Inchi： 1S/C11H9NO/c13-9-11-7-4-8-12(11)10-5-2-1-3-6-10/h1-9H
• InChI Key： LXEQKKWJDGVPRW-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 171.06800
• Monoisotopic Mass: 171.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 22Ų

Experimental Properties

• Density: 1.06
• Boiling Point: 309.1°C at 760 mmHg
• Flash Point: 140.8°C
• Refractive Index: 1.573
• PSA: 22.00000
• LogP: 2.28980

1-Phenyl-1H-pyrrole-2-carbaldehyde Security Information

• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1-Phenyl-1H-pyrrole-2-carbaldehyde

Comprehensive Overview of 1-Phenyl-1H-pyrrole-2-carbaldehyde (CAS No. 30186-39-1): Properties, Applications, and Industry Insights

1-Phenyl-1H-pyrrole-2-carbaldehyde (CAS No. 30186-39-1) is a specialized organic compound featuring a pyrrole ring substituted with a phenyl group and a formyl functional group. This unique structure makes it a valuable intermediate in pharmaceutical synthesis, agrochemical research, and material science. With the growing demand for heterocyclic compounds in drug discovery, 1-Phenyl-1H-pyrrole-2-carbaldehyde has garnered attention for its role in developing bioactive molecules and small-molecule inhibitors.

The compound’s molecular formula, C₁₁H₉NO, and molecular weight of 171.20 g/mol, contribute to its versatility. Researchers frequently explore its reactivity in Knoevenagel condensations and Paal-Knorr reactions, which are pivotal for constructing complex heterocycles. Recent studies highlight its potential in fluorescence-based sensors, aligning with the trend toward green chemistry and sustainable materials. Users searching for "pyrrole derivatives applications" or "CAS 30186-39-1 supplier" often seek data on its purity (>98%) and solvent compatibility (e.g., DMSO, ethanol).

In the pharmaceutical sector, 1-Phenyl-1H-pyrrole-2-carbaldehyde serves as a precursor for anticancer agents and antimicrobial compounds. Its electrophilic carbonyl group enables facile derivatization, a feature exploited in combinatorial chemistry libraries. Industry reports link its usage to covalent organic frameworks (COFs), addressing queries like "how to synthesize pyrrole aldehydes" or "30186-39-1 safety data." Proper storage under inert atmospheres (N₂) and avoidance of prolonged light exposure are critical to maintaining stability.

From an SEO perspective, integrating keywords such as "buy 1-Phenyl-1H-pyrrole-2-carbaldehyde," "pyrrole-2-carbaldehyde price," and "CAS 30186-39-1 NMR spectrum" enhances visibility. Analytical techniques like HPLC, GC-MS, and FTIR are commonly referenced for quality verification. The compound’s role in OLED materials and photocatalysts also resonates with trends in renewable energy, making it a subject of academic and industrial interest.

Environmental and regulatory compliance is another hotspot. While 1-Phenyl-1H-pyrrole-2-carbaldehyde is not classified as hazardous, proper waste disposal protocols are emphasized in labs. FAQs like "is 30186-39-1 biodegradable" or "pyrrole aldehyde solubility" reflect user concerns. Suppliers often provide technical datasheets detailing storage conditions (−20°C recommended) and shipping regulations (non-flammable).

In summary, 1-Phenyl-1H-pyrrole-2-carbaldehyde (CAS No. 30186-39-1) bridges multiple scientific domains, driven by its structural adaptability and functional utility. Its alignment with high-throughput screening and materials innovation ensures sustained relevance, while optimized content strategies around its synthetic routes and commercial availability cater to diverse search intents.